Cas no 1476760-57-2 (Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate
• CAS No: 1476760-57-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 2952588
• Update Time: 2025-08-05

Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-氨基-3-氯-5-三氟甲基苯甲酸甲酯
• Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate
• 4-amino-3-chloro-5-trifluoromethyl-benzoic acid methyl ester

• Inchi： 1S/C9H7ClF3NO2/c1-16-8(15)4-2-5(9(11,12)13)7(14)6(10)3-4/h2-3H,14H2,1H3
• InChI Key： SSPYTAJDAQHFCB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate

Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate, also known by its CAS number 1476760-57-2, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoate ester group, an amino substituent, a chlorine atom, and a trifluoromethyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

The molecular structure of Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate is centered around a benzene ring with three substituents: an amino group at position 4, a chlorine atom at position 3, and a trifluoromethyl group at position 5. The benzoate ester group further enhances the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such substituted benzoates in drug design, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable features of this compound is its high stability under various chemical conditions. This stability is attributed to the electron-withdrawing effects of the trifluoromethyl group and the chlorine atom, which also influence the compound's electronic properties. Researchers have demonstrated that these substituents can significantly enhance the bioavailability and pharmacokinetic profiles of drugs derived from this compound.

In terms of synthesis, Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact of manufacturing this compound.

The applications of Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate are diverse and continue to expand with ongoing research. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various bioactive molecules. For instance, studies published in 2023 have shown its potential as a precursor for developing novel antiviral agents targeting emerging pathogens.

In addition to its pharmaceutical applications, this compound has found use in agrochemicals as a component in herbicides and fungicides. Its ability to selectively target specific enzymes involved in plant metabolism makes it a valuable tool in crop protection without adversely affecting non-target species.

Recent research has also explored the use of Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate in advanced materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Scientists have reported enhanced charge transport properties when this compound is incorporated into conjugated polymers.

The environmental impact of this compound has been another area of focus for researchers. Studies have shown that while it exhibits high stability under normal conditions, it can undergo biodegradation under specific microbial conditions, reducing its persistence in the environment.

In conclusion, Methyl 4-amino-3-chloro-5-(trifluoromethyl)benzoate (CAS No: 1476760-57-2) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new potential uses for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.